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Compound of Interest

Compound Name: Oligopeptide P11-4

Cat. No.: B15617134 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the self-assembling oligopeptide P11-4,

a biomimetic material with significant potential in tissue engineering, particularly in dental and

periodontal applications. This document outlines the mechanism of P11-4 hydrogel formation,

summarizes key quantitative data from preclinical studies, provides detailed experimental

protocols, and visualizes the underlying processes and workflows.

Introduction: The Promise of Self-Assembling
Peptides
Self-assembling peptides (SAPs) are a class of biomaterials that can spontaneously form

ordered nanostructures, such as nanofibers, which then associate to create three-dimensional

hydrogel scaffolds.[1][2] Oligopeptide P11-4 is a rationally designed, synthetic 11-amino acid

peptide that has been extensively studied for its ability to form a biomimetic matrix under

specific physiological triggers.[1][2] Its primary application has been in "guided enamel

regeneration," offering a non-invasive approach to treating early carious lesions by promoting

de novo hydroxyapatite crystal formation.[3] This guide delves into the core science and

methodologies behind P11-4 hydrogel technology.
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P11-4 (sequence: Ace-QQRFEWEFEQQ-NH2) is designed to be responsive to changes in the

local chemical environment, specifically pH and ionic strength.[4][5] The process of hydrogel

formation and subsequent function in tissue engineering can be broken down into several key

stages:

Monomeric State: At a neutral to high pH (above 7.2), P11-4 exists as a low-viscosity

solution of individual peptide monomers in a random coil conformation.[1][2]

Environmental Trigger: When the P11-4 solution is introduced into an environment with a

lower pH (e.g., an early caries lesion where bacteria produce acids) or increased ionic

strength, the peptide monomers undergo a conformational change.[4][5][6]

Self-Assembly: The peptides adopt an antiparallel β-sheet conformation.[1][2] These β-

sheets then hierarchically self-assemble into nanotapes, which further associate to form

ribbons and, ultimately, a cross-linked network of nanofibers.[1]

Hydrogel Formation: This nanofibrous network entraps water, resulting in the formation of a

viscoelastic hydrogel that acts as a 3D scaffold.[2][4]

Biomimetic Mineralization: The P11-4 scaffold mimics the function of enamel matrix proteins.

[3] The peptide sequence is designed with negatively charged domains that have a high

affinity for calcium ions (Ca²⁺) present in saliva.[3][5] These bound calcium ions act as

nucleation sites, templating the formation of new hydroxyapatite crystals, the primary mineral

component of enamel.[4][7]

This pH-controlled, in-situ gelation allows P11-4 to be applied as a liquid, diffuse into porous

tissue structures like an early enamel lesion, and then form a stable, regenerative scaffold

precisely where it is needed.[4][6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://en.wikipedia.org/wiki/Oligopeptide_P11-4
https://www.mdpi.com/2073-4360/14/4/792
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879648/
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://en.wikipedia.org/wiki/Oligopeptide_P11-4
https://www.mdpi.com/2313-7673/8/3/290
https://www.mdpi.com/2073-4360/14/4/792
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879648/
https://www.mdpi.com/2073-4360/14/4/792
https://pmc.ncbi.nlm.nih.gov/articles/PMC8879648/
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429572/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6429572/
https://en.wikipedia.org/wiki/Oligopeptide_P11-4
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://www.researchgate.net/publication/348645458_Self-Assembling_Peptide_P11-4_Presents_Potential_of_Inducing_Odontoblast-Like_Cells_to_Biomineralization_and_Cell_Migration
https://www.fhnw.ch/plattformen/nanolab/p11-an-innovative-self-assembling-peptide-for-biocompatible-hydrogels/
https://www.mdpi.com/2313-7673/8/3/290
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Phase (High pH)

Tissue Environment

Self-Assembly & Gelation Biomineralization

P11-4 Monomers
(Random Coil)

Low pH
(e.g., Caries Lesion)

or High Ionic StrengthApplication

β-Sheet
Formation

Conformational
Change

Nanofiber Network
(Hydrogel Scaffold)

Hierarchical
Assembly Ca²⁺ Binding to

Scaffold
Scaffold Formation Hydroxyapatite

Nucleation
Templating Tissue

Regeneration
Crystal Growth

Start

Dissolve Lyophilized P11-4
in High pH Buffer A

Mix Monomer Solution
with Triggering Buffer B
(e.g., Culture Medium)

Incubate at 37°C
for 2-12 hours

Verify Gel Formation
(Tube Inversion Test)

End: Stable Hydrogel
 

Start

Culture Cells on P11-4
in Osteogenic Medium (21 days)

Fix Cells with 4% PFA

Stain with Alizarin Red S

Wash to Remove
Unbound Dye

Visualize and Quantify
Calcium Deposits

End: Mineralization Assessed

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617134?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cellular & Matrix Effects

P11-4 Hydrogel
(ECM Mimic)

Odontoblasts /
Fibroblasts

Collagen Binding &
Reinforcement

Type I Collagen

Increased Cell
Migration

Enhanced Cell
Viability

Induced
Mineralization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-tissue-engineering]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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